N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide

• Molecular Formula: C20H28N2O
• Molecular Weight: 312.4 g/mol
• IUPAC Name: N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-piperidin-1-ylpropanamide
• InChI: InChI=1S/C20H28N2O/c1-14(22-11-3-2-4-12-22)20(23)21-19-17-9-5-7-15(17)13-16-8-6-10-18(16)19/h13-14H,2-12H2,1H3,(H,21,23)
• InChI Key: JSSQOQZPYZSHFN-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=C2CCCC2=CC3=C1CCC3)N4CCCCC4

Description

N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide, also known as HHSiD, is a synthetic compound that has been studied for its potential use in scientific research. HHSiD is a complex molecule that has shown promise in a variety of applications, including as a tool for studying the nervous system and as a potential treatment for certain neurological disorders. In

Mechanism of Action

The mechanism of action of N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide is complex and not fully understood. However, it is believed that N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide acts as a modulator of neurotransmitter activity in the brain. Specifically, N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide is thought to interact with the dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition. By modulating the activity of these receptors, N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide may have therapeutic effects in the treatment of neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide are not well understood. However, studies have shown that N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide can affect the levels of certain neurotransmitters in the brain, including dopamine and serotonin. N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide has also been shown to have effects on behavior and cognition in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide is its potential use as a tool for studying the nervous system. N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide has been shown to be effective in modulating neurotransmitter activity in the brain, which makes it a useful tool for studying the mechanisms of action of these neurotransmitters. However, there are also limitations to the use of N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide in lab experiments. For example, N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide is a complex molecule that can be difficult to synthesize, which can limit its availability for research purposes.

Future Directions

There are many potential future directions for research on N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide. One area of study could be the development of new synthesis methods for N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide, which could make it more readily available for research purposes. Another area of study could be the further exploration of the mechanisms of action of N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide, which could lead to the development of new treatments for neurological disorders. Additionally, N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide could be studied in combination with other compounds to explore potential synergistic effects. Overall, N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide is a promising compound that has the potential to be a valuable tool for scientific research in a variety of fields.

Synthesis Methods

The synthesis of N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide is a complex process that involves multiple steps. The first step involves the reaction of 1,2,3,5,6,7-hexahydro-s-indacen-4-one with piperidine to form 1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-1-piperidinecarboxylic acid. This intermediate is then reacted with N,N-dimethylpropanamide in the presence of a coupling agent to form N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide. The synthesis of N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide is a challenging process that requires careful attention to detail and a high degree of skill.

Scientific Research Applications

N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide has shown promise in a variety of scientific research applications. One of the most significant areas of study has been in the field of neuroscience. N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide has been used as a tool for studying the nervous system, including the mechanisms of action of neurotransmitters and the role of specific receptors in the brain. N-(1,2,3,5,6,7-hexahydro-s-indacen-4-yl)-2-(1-piperidinyl)propanamide has also been studied for its potential use in the treatment of certain neurological disorders, including Parkinson's disease and Alzheimer's disease.